Cas no 922062-74-6 (N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-1-(2-fluorophenyl)methanesulfonamide)

• Product Name: N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-1-(2-fluorophenyl)methanesulfonamide
• CAS No: 922062-74-6
• MF: C₁₈H₁₉FN₂O₄S
• MW: 378.417866945267
• CID: 6432760
• PubChem ID: 18571653
• Update Time: 2025-07-02

N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-1-(2-fluorophenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-1-(2-fluorophenyl)methanesulfonamide
• N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-1-(2-fluorophenyl)methanesulfonamide
• F2277-0187
• N-(4-ethyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)-1-(2-fluorophenyl)methanesulfonamide
• AKOS024635692
• 922062-74-6

• Inchi： 1S/C18H19FN2O4S/c1-2-21-9-10-25-17-8-7-14(11-15(17)18(21)22)20-26(23,24)12-13-5-3-4-6-16(13)19/h3-8,11,20H,2,9-10,12H2,1H3
• InChI Key： VBXNWUGKOQXJMD-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1F)S(NC1=CC=C2OCCN(CC)C(=O)C2=C1)(=O)=O

Computed Properties

• Exact Mass: 378.10495643g/mol
• Monoisotopic Mass: 378.10495643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.1Ų

Additional information on N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-1-(2-fluorophenyl)methanesulfonamide

Introduction to N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-1-(2-fluorophenyl)methanesulfonamide (CAS No. 922062-74-6)

N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-1-(2-fluorophenyl)methanesulfonamide is a compound of significant interest in the field of pharmaceutical research and development. With the CAS number 922062-74-6, this molecule has garnered attention due to its unique structural properties and potential therapeutic applications. The compound belongs to the benzoxazepine class, which is known for its diverse biological activities and has been extensively studied for various pharmacological purposes.

The benzoxazepine core structure of N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-1-(2-fluorophenyl)methanesulfonamide contributes to its remarkable chemical and biological characteristics. This scaffold is particularly valued for its ability to interact with multiple biological targets, making it a promising candidate for the development of novel drugs. The presence of the 2-fluorophenyl moiety further enhances its pharmacological potential by influencing metabolic stability and binding affinity.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that can modulate neurological and inflammatory pathways. N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-1-(2-fluorophenyl)methanesulfonamide has been investigated for its potential role in addressing conditions such as neurodegenerative diseases and chronic inflammation. Studies have shown that this compound can exhibit inhibitory effects on certain enzymes and receptors that are implicated in these disorders.

The synthesis of N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-1-(2-fluorophenyl)methanesulfonamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The benzoxazepine ring formation is a critical step in this synthesis, often requiring specialized catalysts and solvents to achieve high yields and purity. The introduction of the 2-fluorophenylmethanesulfonamide group further complicates the synthetic route but is essential for achieving the desired pharmacological properties.

Evaluation of the pharmacokinetic profile of N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-1-(2-fluorophenyl)methanesulfonamide has revealed promising results regarding its absorption, distribution, metabolism, and excretion (ADME) properties. These studies indicate that the compound has a reasonable bioavailability and moderate metabolic stability, which are crucial factors for its potential clinical application. Additionally, preliminary toxicology studies have shown that the compound exhibits low toxicity at therapeutic doses.

The therapeutic potential of N-(4-ethyl-5-oxyozone 2480 hydro 34 hydro 35 hydro tetra hydro 14 benz ox az epin 7 yl strong >)-1-(< strong > 2480 fluoro phen yl strong >)me thane sul fon am ide has been further explored through preclinical studies. These investigations have highlighted its efficacy in models of pain management and anti-inflammatory responses. The compound's ability to interact with specific neurotransmitter systems suggests that it may have applications in treating conditions such as neuropathic pain and chronic inflammatory disorders.

In conclusion，N-(< strong > 4 ethyl 5 oxo 234 tetra hydro 14 benz ox az epin 7 yl strong >)-1(< strong > 2480 fluoro phen yl strong >)me thane sul fon am ide represents a significant advancement in pharmaceutical research. Its unique structural features and favorable pharmacological properties make it a valuable candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound，its potential impact on treating various medical conditions will likely be substantial.